Cas no 1251561-40-6 (1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251561-40-6
• MF: C₂₅H₂₁ClN₄O₂
• MW: 444.912844419479
• CID: 5345115
• Update Time: 2025-05-27

1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(Benzoylamino)phenyl]methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide
• 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C25H21ClN4O2/c1-17-21(26)8-5-9-22(17)29-25(32)23-15-30(16-27-23)14-18-10-12-20(13-11-18)28-24(31)19-6-3-2-4-7-19/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key： KRGGJXXKZJGSGV-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC=C3)C=C2)C=C(C(NC2=CC=CC(Cl)=C2C)=O)N=1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.6±50.0 °C(Predicted)
• pka: 11.46±0.70(Predicted)

Additional information on 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide

Comprehensive Overview of 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251561-40-6)

1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251561-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazole carboxamide family, a class known for its diverse biological activities. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific enzymatic pathways, making it a candidate for drug development in areas such as oncology and immunology.

The molecular structure of 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide features a benzamido group attached to a phenyl ring, which is further linked to an imidazole core. This configuration is critical for its bioactivity, as it allows for interactions with various protein targets. The presence of the chloro and methyl substituents on the phenyl ring enhances its binding affinity and selectivity, which are key factors in its potential efficacy. These structural attributes align with current trends in small-molecule drug discovery, where precision and target specificity are paramount.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide is no exception, with studies exploring its role in inhibiting specific kinases or receptors implicated in disease pathways. This aligns with the growing focus on personalized medicine and targeted therapies, which aim to minimize side effects while maximizing therapeutic outcomes. Researchers are also investigating its potential in combination therapies, a hot topic in modern pharmacology.

The synthesis of CAS No. 1251561-40-6 involves multi-step organic reactions, including amide coupling and imidazole functionalization. These processes require careful optimization to ensure high yield and purity, which are essential for preclinical and clinical studies. The compound's stability under various conditions is another area of interest, as it impacts its shelf life and formulation feasibility. These aspects are critical for pharmaceutical development and are frequently searched by professionals in the field.

From a commercial perspective, 1-[(4-benzamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond drug development, including use as a biochemical tool for studying cellular processes. The compound's relevance in high-throughput screening and drug repurposing initiatives further underscores its value in contemporary research.

As the scientific community continues to explore novel therapeutic agents, CAS No. 1251561-40-6 remains a compound of interest. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the context of emerging diseases and drug resistance. Future studies may reveal additional applications, solidifying its place in the landscape of bioactive molecules.